Cas no 2228270-89-9 (3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine)

• Product Name: 3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine
• CAS No: 2228270-89-9
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• CID: 5943372
• PubChem ID: 165674521
• Update Time: 2025-05-23

3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine
• EN300-1745510
• 2228270-89-9

• Inchi： 1S/C11H18N2S/c1-11(2,5-6-12)10-9(8-3-4-8)13-7-14-10/h7-8H,3-6,12H2,1-2H3
• InChI Key： XRYRSRXFZOKELS-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(C)(C)CCN)C1CC1

Computed Properties

• Exact Mass: 210.11906976g/mol
• Monoisotopic Mass: 210.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine

Introduction to 3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine (CAS No. 2228270-89-9)

3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine, with the CAS number 2228270-89-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a unique structural framework that includes a cyclopropyl group and a thiazole ring. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine is characterized by its cyclopropyl moiety, which is known for its strain energy and potential to influence the conformational flexibility of the molecule. The thiazole ring, on the other hand, is a heterocyclic aromatic compound that often appears in bioactive molecules due to its ability to form hydrogen bonds and participate in π-stacking interactions. The presence of these functional groups suggests that 3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine may exhibit favorable pharmacokinetic properties and biological activity.

Recent studies have explored the potential therapeutic applications of 3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many drugs. Preliminary data suggest that 3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine may interact with specific GPCRs, potentially modulating their activity and influencing downstream signaling cascades.

In addition to its potential as a GPCR modulator, 3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to injury or infection and is involved in numerous diseases. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine has also been studied to assess its suitability as a therapeutic agent. Key parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity have been evaluated in preclinical models. Results indicate that the compound exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for drug development.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine. Early-phase trials have shown promising results, with the compound demonstrating a favorable safety profile and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to explore its potential in treating various diseases.

In conclusion, 3-(4-cyclopropyl-1,3-thiazol-5-yl)-3-methylbutan-1-amine (CAS No. 2228270-89-9) is an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, contributing to the advancement of drug discovery and development in this field.